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Compound of Interest

Compound Name: M-Terphenyl

Cat. No.: B1677559

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical waste is a critical component of
this responsibility. This guide provides a comprehensive, step-by-step operational plan for the
safe and compliant disposal of M-Terphenyl (CAS No. 92-06-8), a common intermediate in
various industrial applications. Adherence to these procedures will help you mitigate risks,
ensure regulatory compliance, and contribute to a safer research environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is essential to be fully aware of the hazards
associated with M-Terphenyl and to utilize appropriate personal protective equipment (PPE).

Hazard Summary:

M-Terphenyl is classified as a combustible solid that can cause skin, eye, and respiratory
irritation.[1][2] It is also recognized as an environmental hazard, being very toxic to aquatic life.
[2] In case of fire, M-Terphenyl may produce hazardous combustion gases.

Required Personal Protective Equipment (PPE):

To minimize exposure and ensure personal safety, the following PPE should be worn when
handling M-Terphenyl:
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o Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory
to prevent eye contact.[3]

» Hand Protection: Use chemically resistant gloves.[4]

» Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[5]

o Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
respirator is required.[5]

Step-by-Step Disposal Procedures

The primary and recommended method for the disposal of M-Terphenyl is through a licensed
and approved waste disposal company. Never attempt to dispose of this chemical down the
drain or in standard waste receptacles.

1. Container Management:
o Keep M-Terphenyl in its original, properly labeled container.
o Ensure the container is securely closed and suitable for transport.

e Do not mix M-Terphenyl with other chemical waste unless explicitly instructed to do so by
your institution's Environmental Health and Safety (EHS) office.

o Treat empty, uncleaned containers with the same precautions as the product itself.
2. Preparing for Disposal:

o For larger quantities, it may be necessary to dissolve or mix the material with a combustible
solvent. This action should only be undertaken by trained personnel in a well-ventilated area,
such as a fume hood.

o Consult your institution's EHS office for specific guidance on appropriate solvents and mixing
procedures.

3. Spill Management:
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In the event of a spill, follow these procedures:

Small Spills: Carefully sweep up the solid material and place it into a clearly labeled, sealed
container for chemical waste disposal.[6]

o Large Spills: Collect the spillage using a shovel or broom. If possible and uncontaminated, it
may be reused. Otherwise, it should be placed in a suitable container for disposal.[6]

e Prevent the spilled product and any cleaning materials from entering drains, sewers, or
surface water.[6]

e Thoroughly clean the contaminated surface after the spill has been removed.
4. Final Disposal:

» Arrange for the collection of the M-Terphenyl waste by a licensed hazardous waste disposal
company.

» Provide the disposal company with a copy of the Safety Data Sheet (SDS) for M-Terphenyl.

e Ensure compliance with all local, state, and federal regulations regarding the transportation
and disposal of hazardous materials.

Quantitative Data for M-Terphenyl

The following table summarizes key quantitative data for M-Terphenyl, providing a quick
reference for safety and handling.
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Property Value Source
CAS Number 92-06-8 [6][7]
Molecular Formula C18H14 [7]
Molecular Weight 230.3 g/mol [7]
Melting Point 84-88 °C (183-190 °F) [1]
Boiling Point 379 °C (714 °F) [1]
Flash Point 191 °C (376 °F) [8]

Oral LD50 (Rat) 2400 mg/kg [6]

Experimental Protocols

The disposal procedures outlined in this document are based on established safety protocols
for handling solid chemical waste. Specific experimental protocols involving M-Terphenyl that
would generate waste should incorporate these disposal steps into their methodology to ensure
a complete and safe workflow from experiment initiation to waste disposal.

M-Terphenyl Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of M-Terphenyl.
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M-Terphenyl Disposal Workflow
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Caption: A workflow diagram outlining the key steps for the safe and compliant disposal of M-
Terphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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